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Introduction

The separation of trivalent minor actinides (Am3*, Cm3*) from lanthanides (Ln3*) is a significant
challenge in advanced nuclear fuel reprocessing due to their similar ionic radii and chemical
properties.[1][2] Effective separation is crucial for reducing the long-term radiotoxicity of nuclear
waste. The ligand 6,6'-bis(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-benzo[1][3][4]triazin-3-yl)[3]
[3]bipyridine, commonly known as CyMesBTBP, has emerged as a highly selective extractant
for trivalent actinides over lanthanides from acidic media.[1][2] This document provides a
detailed protocol for the solvent extraction of americium(lll) using CyMesBTBP, including
protocols for extraction and stripping, and summarizes key performance data.

Principle of Separation

The selectivity of CyMesBTBP for americium(lIl) over lanthanides like europium(lll) stems from
differences in the complexation behavior between the ligand and the metal ions. In the organic
phase, CyMesBTBP typically forms 1:2 complexes with both Am(lll) and Eu(lll).[5] However,
structural studies have shown that the extracted americium complex predominantly exists as
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[Am(CyMes-BTBP)2(NOs)]?*, where a nitrate ion is present in the first coordination sphere.[1][2]
[5] This coordination significantly compensates for the charge density of the complex.

In contrast, the europium complex is typically [Eu(CyMeas-BTBP)z]3*, with nitrate ions acting as
outer-sphere counter-ions.[1][2][5] The lower charge density of the americium complex
enhances its stability and solubility in organic solvents with low relative permittivity, driving the
selective extraction of Am(lIl) over Eu(lll).[1][4][5] The choice of solvent is therefore a critical
parameter, balancing a high separation factor with sufficient ligand solubility.[1][5]

Experimental Protocols
3.1. Protocol 1: Americium(lll) Extraction

This protocol describes the extraction of Am(IIl) from a nitric acid aqueous phase into an
organic phase containing CyMesBTBP.

Materials and Reagents:

e Organic Phase: 10 mM CyMesBTBP dissolved in a suitable organic diluent (e.g., 1-octanol,
or a mixture of 30% v/v TBP and 70% v/v FS-13).[3][6]

e Aqueous Phase: 1 M to 4 M Nitric Acid (HNOs) containing a known trace concentration of
241Am.[3][6]

e Centrifuge tubes (e.g., 15 mL).

e Mechanical shaker or vortex mixer.

o Centrifuge.

» Pipettes and appropriate safety equipment for handling radionuclides.
o Gamma spectrometer or liquid scintillation counter for analysis.
Procedure:

o Prepare the organic and aqueous phases at the desired concentrations.
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 In a centrifuge tube, combine equal volumes (e.g., 2 mL) of the aqueous phase and the
organic phase.

o Cap the tube securely and agitate vigorously using a mechanical shaker for at least 30
minutes to ensure equilibrium is reached.[6] Note: The time to reach equilibrium can vary; 20
minutes is often sufficient in TBP/FS-13 systems.[6]

o Centrifuge the mixture at high speed (e.g., 4000 rpm) for 5-10 minutes to achieve complete
phase separation.

o Carefully collect an aliquot from both the organic and aqueous phases for radiometric
analysis.

o Determine the concentration of 21Am in each phase using gamma spectrometry or another
suitable method.

o Calculate the distribution ratio (D) for americium using the formula: D_Am = (Concentration
of Am in Organic Phase) / (Concentration of Am in Aqueous Phase)

3.2. Protocol 2: Americium(lll) Stripping (Back-Extraction)

This protocol describes the recovery of Am(lll) from the loaded organic phase back into an
agueous solution.

Materials and Reagents:
e Loaded organic phase from Protocol 1.

e Stripping Solution: 0.5 M Glycolic Acid adjusted to pH 4 with a suitable base (e.g., NaOH or
NH4OH).[3][6] Alternatively, a dilute nitric acid solution (e.g., 0.1 M HNOs) can be used,
although kinetics may be slower.[7]

e Equipment as listed in Protocol 1.
Procedure:

o Take the 2*1Am-loaded organic phase from the extraction experiment.
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 In a clean centrifuge tube, combine equal volumes of the loaded organic phase and the
stripping solution.

o Cap and agitate the mixture for at least 30 minutes to facilitate the transfer of americium to
the new aqueous phase.

o Centrifuge to separate the phases.
o Collect aliquots from both phases and analyze for 241Am content.

o Calculate the stripping efficiency to determine the percentage of americium recovered from
the organic phase. Two stripping stages have been shown to be efficient for actinide
recovery.[3][6]

Visualization of the Workflow

The overall process, often part of a larger Grouped ActiNide EXtraction (GANEX) scheme,
involves extraction, scrubbing to remove co-extracted impurities, and stripping to recover the
target actinide.[3][6]
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CyMe4BTBP Solvent Extraction Workflow
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Caption: Workflow for Am(lIl) separation using CyMesBTBP.

Quantitative Data Summary
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The performance of the CyMesBTBP extraction system is highly dependent on the

experimental conditions. The following tables summarize key data from cited literature.

Table 1: Effect of CyMesBTBP Concentration on Distribution Ratios (D) and Am/Eu Separation
Factor (SF) Aqueous Phase: 4 M HNOs. Organic Phase: CyMesBTBP in 30% v/v TBP and 70%

v/v FS-13.
CyMesBTBP Conc.
D (Am) D (Eu) SF (Am/Eu)

(mM)

10 ~29 ~0.2 ~145

25 ~100 ~0.7 ~143

50 ~200 ~1.5 ~133

100 ~400 ~4.0 ~100

(Data estimated from
graphical
representations in

literature[3])

Table 2: Influence of Nitric Acid on Am(IIl) and Eu(lll) Extraction The protective effect of nitric

acid has been noted during irradiation, with distribution ratios remaining constant up to a 300

kGy dose when the organic phase is in contact with HNOs.[8] In the absence of acid,

distribution ratios decrease with increasing absorbed dose.[8]

Condition D (Am) D (Eu) Notes

10 mM CyMesBTBP in D values remain

1-octanol, irradiated to 10 01 stable with irradiation

100 kGy with 1 M ' in the presence of

HNOs contact acid.[8]

10 mM CyMesBTBP in D values decrease

1-octanol, irradiated to L 01 significantly without
~ <0.

100 kGy without acid the protective effect of

contact acid.[8]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/figure/Distribution-ratios-D-for-Pu-Np-Am-and-Eu-as-a-function-of-the-CyMe-4-BTBP_fig2_343230406
https://www.researchgate.net/publication/286238707_Gamma_radiolytic_stability_of_CyMe4BTBP_and_the_effect_of_nitric_acid
https://www.researchgate.net/publication/286238707_Gamma_radiolytic_stability_of_CyMe4BTBP_and_the_effect_of_nitric_acid
https://www.researchgate.net/publication/286238707_Gamma_radiolytic_stability_of_CyMe4BTBP_and_the_effect_of_nitric_acid
https://www.researchgate.net/publication/286238707_Gamma_radiolytic_stability_of_CyMe4BTBP_and_the_effect_of_nitric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 3: Stripping Efficiency Data Efficient recovery of actinides from the loaded organic phase
is critical for process viability.

Stripping

pH Target Efficiency Reference
Agent
_ Two stages are
0.5 M Glycolic o o
) 4 Actinides efficient for [3][6]
Acid
recovery.
Quantitative
0.01 M HNOs + _
2 Am, Cm, Eu back-extraction 9]
0.2 M TEDGA o
within 4 hours.
D_Am of 0.01
Buffered ) o
4 Am(lII) obtained within 5 [7]
Glycolate ]
minutes.
Conclusion

The CyMesBTBP ligand provides a robust and highly selective method for the extraction of
americium(ll) from acidic waste streams containing lanthanides. The separation is based on
the preferential stabilization of the Am(lll)-ligand complex in the organic phase. By carefully
selecting the concentrations of nitric acid and ligand, as well as the composition of the organic
diluent, high distribution ratios and separation factors can be achieved. Efficient stripping
protocols using agents like glycolic acid allow for the recovery of americium, making the
process suitable for advanced nuclear fuel recycling applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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